3-(1,3-Benzothiazol-2-yl)propan-1-amine dihydrochloride

• IUPAC Name: 3-(1,3-benzothiazol-2-yl)propan-1-amine;dihydrochloride
• InChI: InChI=1S/C10H12N2S.2ClH/c11-7-3-6-10-12-8-4-1-2-5-9(8)13-10;;/h1-2,4-5H,3,6-7,11H2;2*1H
• InChI Key: YFDHDPWUEOLOJW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)CCCN.Cl.Cl
• Molecular Formula: C10H14Cl2N2S
• Molecular Weight: 265.20 g/mol

Description

“3-(1,3-Benzothiazol-2-yl)propan-1-amine dihydrochloride” is a biochemical used for proteomics research. It has a molecular formula of C10H12N2S HCl and a molecular weight of 228.74.

Physical And Chemical Properties Analysis

The molecular weight of “3-(1,3-Benzothiazol-2-yl)propan-1-amine dihydrochloride” is 228.74. Other physical and chemical properties are not specified in the available resources.

Scientific Research Applications

Pramipexole: A Selective Dopamine Receptor Agonist

Pramipexole, identified as an amino-benzathiazole derivative, is a direct-acting dopamine receptor agonist primarily used in treating Parkinson's disease. Distinguished by its selective and high-affinity binding to dopamine D2-like receptors, particularly the dopamine D3 receptor subtype, pramipexole demonstrates efficacy in stimulating dopamine receptors. This selective affinity and efficacy differentiate pramipexole from other ergot dopamine receptor agonists like bromocriptine, lisuride, and pergolide, commonly used in Parkinson's treatment. The distinctive binding profile of pramipexole, emphasizing its preference for dopamine receptors and its potent efficacy in dopamine receptor stimulation, marks its significance in therapeutic applications for Parkinson's disease (Piercey et al., 1996).

Benzothiazoles in Indoor Air: Implications for Inhalation Exposure

Benzothiazole derivatives, commonly used in consumer and industrial products, present significant implications for human inhalation exposure. A study focusing on the presence of benzothiazoles in indoor air samples from various locations revealed their ubiquitous presence, indicating potential exposure risks. The estimated daily intake of benzothiazoles through indoor air inhalation suggests substantial exposure, with differences observed across different indoor settings. This research underscores the prevalence of benzothiazoles in indoor environments and the importance of understanding their implications for human health and exposure risks (Wan et al., 2016).

Exposure to Heterocyclic Amines in Food

Humans are continuously exposed to heterocyclic amines, potent mutagens found in cooked foods and pyrolysates of amino acids and proteins. The study highlights the significant presence of these amines, notably 2-amino-1-methyl-6-phenylimidazo[4,5-b]pyridine (PhIP) and 2-amino-3,8-dimethylimidazo[4,5-f]quinoxaline (MeIQx), in various cooked foods. The continuous exposure to these compounds through the normal diet, as evidenced by their presence in urine samples, points to a potential health concern, emphasizing the need for awareness and understanding of the levels and effects of heterocyclic amine exposure (Wakabayashi et al., 1993).